6-Bromo-1,3-benzodioxole-5-carboxylic acid

• IUPAC Name: 6-bromo-1,3-benzodioxole-5-carboxylic acid
• InChI: InChI=1S/C8H5BrO4/c9-5-2-7-6(12-3-13-7)1-4(5)8(10)11/h1-2H,3H2,(H,10,11)
• InChI Key: NRFYLBBOKXFHMO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C(=O)O)Br
• Molecular Formula: C8H5BrO4
• DSSTOX Substance ID: DTXSID90299042
• Molecular Weight: 245.03 g/mol
• CAS RN: 60546-62-5

Description

Synthesis Analysis

The synthesis of related bromo-substituted carboxylic acids typically involves halogenation reactions, where bromine is introduced into a precursor compound. For example, efficient synthesis methods have been developed for compounds like 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, which involve regioselective bromination and subsequent reaction steps to introduce the carboxylic acid moiety (Hirokawa, Horikawa, & Kato, 2000). Similar approaches can be adapted for the synthesis of 6-Bromo-1,3-benzodioxole-5-carboxylic acid, with careful selection of starting materials and reaction conditions to ensure regioselectivity and high yields.

Molecular Structure Analysis

The molecular structure of bromo-substituted benzodioxoles is characterized by the presence of the bromo group, which significantly affects the electronic distribution within the molecule. This alteration can influence the compound’s reactivity, especially in electrophilic aromatic substitution reactions. Spectroscopic techniques, such as NMR and X-ray crystallography, are essential tools for elucidating the molecular structure and confirming the position of the bromo and carboxylic acid groups on the benzodioxole ring (Anuradha et al., 2014).

Scientific Research Applications

Structural Elaboration in Organic Chemistry

6-Bromo-1,3-benzodioxole-5-carboxylic acid and its derivatives play a crucial role in the structural elaboration of organic compounds. For instance, studies have demonstrated the importance of bromine migration in lithiated benzodioxoles, which facilitates the synthesis of derivatives like 5-bromo-2,2-difluoro-1,3-benzodioxole-4-carboxylic acid (Gorecka, Leroux, & Schlosser, 2004).

Precursors in Ligand Design

This compound is utilized in the synthesis of complex ligands. A study described ligands with 6-bromo-2,2'-bipyridine pendant arms, highlighting their potential for labeling biological materials. The transformation of bromo to ester groups and subsequent synthesis steps illustrate its versatility in ligand design (Charbonnière, Weibel, & Ziessel, 2002).

Development of Antiproliferative Agents

Research into the synthesis of novel compounds for medical applications often includes derivatives of this compound. For instance, a study on pyridone-annelated isoindigos synthesized from substituted oxindoles showed that some derivatives exhibit potent antiproliferative activities against human cancer cell lines, suggesting their potential as anticancer agents (Saleh et al., 2014).